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Perovskite Degradation
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers encountering degradation of methylammonium (MA) perovskites, such as

MAPbI₃, in ambient air.

Frequently Asked Questions (FAQs)
Q1: My black MAPbI₃ film turned yellow after exposure to air. What is happening and can I

reverse it?

A1: Your film has likely degraded into lead iodide (PbI₂), which has a characteristic yellow color.

This process is initiated by moisture (H₂O) in the ambient air. Initially, water molecules can

reversibly intercalate into the perovskite structure, forming hydrated perovskite species (e.g.,

CH₃NH₃PbI₃·H₂O).[1] However, with prolonged exposure, this intermediate decomposes

irreversibly into solid PbI₂ and an aqueous solution of methylammonium iodide (CH₃NH₃I).[2]

[3][4]

Troubleshooting:

Immediate Action: Move the sample to a dry, inert environment (e.g., a nitrogen-filled

glovebox) to halt further degradation.
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Reversibility: If the degradation is minimal and only in the initial hydration stage, gentle

heating (annealing) in an inert atmosphere can sometimes reverse the process by driving

off the water molecules. However, once significant PbI₂ has formed, the degradation is

generally considered irreversible.[5]

Prevention: All processing and storage of MAPbI₃ films should be conducted in a

controlled, low-humidity environment (<30% RH).

Q2: I fabricate and store my devices in a glovebox, but their efficiency still drops over time.

What could be the cause?

A2: Even in an inert atmosphere, degradation can occur due to a combination of factors,

including light, heat, and residual oxygen or moisture.

Troubleshooting:

Light-Induced Degradation (Photodegradation): In the presence of even trace amounts of

oxygen, light can generate superoxide (O₂⁻) radicals on the perovskite surface. These

radicals can deprotonate the methylammonium cation, leading to the formation of volatile

species like methylamine (CH₃NH₂) and ultimately the collapse of the perovskite structure

into PbI₂.[6][7][8][9] Ensure devices are stored in the dark.

Thermal Degradation: MAPbI₃ is thermally unstable, even in an inert environment, with

degradation observed at temperatures as low as 85°C.[10][11] The material can

decompose into gaseous products like methylamine and hydrogen iodide (HI), leaving

behind PbI₂.[10][11] Check for any heat sources near your storage area or reduce the

temperature of any processing steps.

Intrinsic Instability: The organic component (methylammonium iodide) is volatile and can

sublimate out of the perovskite structure, creating vacancies and defects that reduce

performance.[2]

Q3: My perovskite film shows new peaks in its XRD pattern after ambient exposure. What do

they signify?

A3: The appearance of new peaks in the X-ray diffraction (XRD) pattern is a clear indicator of

chemical degradation and the formation of new crystalline phases.
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Troubleshooting & Analysis:

PbI₂ Formation: The most common new peak appears at approximately 12.6° (2θ), which

corresponds to the (001) plane of hexagonal PbI₂.[5][12] This confirms the degradation of

the perovskite crystal structure.

Hydrated Perovskite: You may also observe intermediate peaks corresponding to hydrated

perovskite phases, such as MAPbI₃·H₂O, before the full conversion to PbI₂.[1]

Monitoring Degradation: You can perform time-resolved XRD measurements to track the

decrease in the intensity of the characteristic perovskite peaks (e.g., at ~14.1° and ~28.4°

for the (110) and (220) planes of tetragonal MAPbI₃) and the corresponding increase in

the PbI₂ peak intensity.[1][12] This provides a quantitative measure of the degradation

kinetics.
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Observed Issue Potential Cause(s)
Recommended Actions &

Characterization

Film color changes from dark

brown/black to yellow.

Moisture-induced degradation

into PbI₂.[2][3]

1. Immediately move the

sample to an inert, dry

environment. 2. Characterize:

Use XRD to confirm the

presence of the PbI₂ peak at

~12.6° (2θ).[12] 3.

Characterize: Use UV-Vis

spectroscopy to observe the

disappearance of the

perovskite absorption onset

(~780 nm) and the appearance

of the PbI₂ absorption edge

(~520 nm).

Device Power Conversion

Efficiency (PCE) drops

significantly after light

exposure.

Photodegradation, likely

accelerated by trace oxygen.

[6][7][8]

1. Store devices in complete

darkness. 2. Use a UV filter

during measurements if the

light source contains UV, as

high-energy photons can

accelerate degradation.[8] 3.

Characterize: Perform light-

soaking stability tests (e.g.,

ISOS-L protocols) to quantify

the rate of PCE decay under

continuous illumination.

Film surface becomes rough

with pinholes after storage.

Decomposition and

volatilization of the organic

components (MAI).[2]

1. Ensure all processing and

storage is done in a controlled,

inert atmosphere. 2. Consider

encapsulation of the final

device to prevent the escape

of volatile products. 3.

Characterize: Use Scanning

Electron Microscopy (SEM) to

analyze the changes in film

morphology and identify the
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formation of new structures on

the surface.

Device performance degrades

when operated at elevated

temperatures.

Thermal degradation of the

perovskite structure.[10][11]

1. Implement thermal

management strategies in the

device architecture. 2. Avoid

unnecessarily high-

temperature annealing steps

during fabrication. 3.

Characterize: Conduct thermal

stability tests (e.g., ISOS-D

protocols at elevated

temperatures) to assess the

material's tolerance to heat.

Quantitative Degradation Data
The stability of MAPbI₃ is highly dependent on environmental conditions. The following tables

summarize typical degradation behavior.

Table 1: Influence of Humidity on MAPbI₃ Structural Integrity (in Dark)

Relative Humidity
(RH)

Observation Time
Key Structural
Changes

Reference

~60% RH 2 hours
Limited impact on

structural stability.
[2][4]

85% RH 200 minutes

Noticeable decrease

in optical absorption

begins.

[13][14]

85% RH 400+ minutes

Accelerated formation

of PbI₂ observed via

XRD.

[1]

>80% - 100% RH 2 hours

Intense and fast

phase segregation

into PbI₂.

[2][4]
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Table 2: Device Performance Degradation in Ambient Air

Device
Modification

Storage Conditions Stability Metric Reference

Standard MAPbI₃

(unencapsulated)

Ambient Air (25°C,

~30% RH), Dark

Retained 85% of initial

PCE after ~750 hours.
[15]

Modified MAPbI₃ with

ABPA (encapsulated)
85°C, Dark

Retained 80% of initial

PCE after 350 hours.
[10]

C₆₀ ETL (vs. TiO₂)
60°C, Full-spectrum

illumination

Showed significantly

more stable

performance over 500

hours.

[10]

Experimental Protocols
Protocol 1: Standard Stability Testing (ISOS-D-1 & ISOS-
L-1)
The International Summit on Organic Photovoltaic Stability (ISOS) protocols provide a

framework for standardized stability testing.[11][16][17][18]

ISOS-D-1 (Dark Storage, Ambient):

Objective: To assess the intrinsic stability of the device in a controlled, dark environment.

Procedure:

Measure the initial PCE of the device using a calibrated solar simulator.

Store the device in the dark in an environment with controlled temperature (e.g., 25°C)

and humidity (e.g., <30% RH).

Periodically (e.g., every 24, 48, 100 hours) remove the device and measure its PCE

under the same initial conditions.

Plot the normalized PCE (PCE/PCE_initial) as a function of storage time.
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ISOS-L-1 (Light Soaking, Ambient):

Objective: To assess the operational stability of the device under continuous illumination.

Procedure:

Measure the initial PCE of the device.

Place the device under a continuous light source (e.g., 1-sun, AM1.5G spectrum) at a

controlled temperature.

Maintain the device at open-circuit or maximum power point (MPP) tracking.

Periodically measure the PCE.

Plot the normalized PCE as a function of illumination time.

Protocol 2: Characterizing Degradation with XRD
Objective: To identify crystalline degradation products like PbI₂.

Sample Preparation: Fabricate a MAPbI₃ thin film on a suitable substrate (e.g., glass or

FTO).

Initial Scan: Perform an initial XRD scan (e.g., 2θ range of 10-60°) on the fresh film to

obtain a baseline pattern. Identify the characteristic perovskite peaks.[12]

Exposure: Expose the film to the desired degradation condition (e.g., place in a chamber

with 85% RH).

Time-Resolved Scans: At set time intervals, perform subsequent XRD scans on the same

film.

Analysis: Monitor the decrease in the intensity of the perovskite peaks and the emergence

and growth of the PbI₂ peak at ~12.6°. Quantify the peak intensities to analyze the

degradation kinetics.[1][12]

Protocol 3: Characterizing Degradation with SEM
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Objective: To observe changes in film morphology, such as pinhole formation or surface

roughening.

Sample Preparation: Prepare perovskite films on conductive substrates (e.g., FTO/glass).

Initial Imaging: Acquire high-resolution, top-down SEM images of a fresh, undegraded film.

Note the grain structure, surface smoothness, and any existing defects.

Exposure: Expose a separate, identical sample to ambient air for a defined period (e.g., 24

hours).

Post-Exposure Imaging: Acquire SEM images of the degraded sample in the same

magnification and conditions as the initial imaging.

Analysis: Compare the images to identify changes in morphology. Look for the formation of

new crystal structures (e.g., PbI₂ flakes), increased surface roughness, and the

appearance of pinholes.[19]

Visualizing Degradation Pathways
Moisture-Induced Degradation Pathway
This diagram illustrates the primary chemical pathway for MAPbI₃ degradation when exposed

to humidity.

MAPbI₃ (Perovskite)
Black Film

MAPbI₃·H₂O
(Hydrated Intermediate)

+ H₂O (fast, reversible) PbI₂ (s) + MAI (aq)
Yellow Film + Solution

+ H₂O (slow, irreversible)

Click to download full resolution via product page

Caption: Moisture-induced degradation of MAPbI₃.

Combined Light and Oxygen Degradation Pathway
This diagram shows how light and oxygen work together to degrade the perovskite structure.
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Photo-Oxidation Steps
Perovskite Decomposition

O₂ (from air) O₂⁻ (Superoxide)

+ e⁻ (from Perovskite)
+ Light (hν) CH₃NH₃⁺ (in Perovskite) CH₃NH₂ (volatile)

+ O₂⁻

(Deprotonation) PbI₂ (Degradation Product)Lattice Collapse

Click to download full resolution via product page

Caption: Synergistic degradation by light and oxygen.

Experimental Workflow for Stability Analysis
This diagram outlines a logical workflow for troubleshooting and analyzing perovskite film

degradation.
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Observe Film Degradation
(e.g., Color Change, PCE Loss)

Hypothesize Cause
(Moisture, Light, Heat?)

Test Moisture Hypothesis

Moisture?

Test Light Hypothesis

Light?

Test Heat Hypothesis

Heat?

Characterize with
XRD & SEM

Perform ISOS-L Test
(Light Soaking)

Perform ISOS-D Test
(Dark Storage)

Analyze Data:
Confirm Degradation Product

& Quantify Stability

Click to download full resolution via product page

Caption: Troubleshooting workflow for perovskite degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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